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Compound of Interest

4-Methylisoquinoline-8-sulfonyl!
Compound Name:

chloride
CAS No.: 1337881-76-1
Cat. No.: B1446303

Get Quote

Executive Summary

4-Methylisoquinoline-8-sulfonyl chloride (CAS: 1337881-76-1) is a heterocyclic sulfonyl
chloride derivative.[1][2] It is the C8-positional isomer of the more commercially prevalent 4-
methylisoquinoline-5-sulfonyl chloride (the key intermediate for Fasudil).

In pharmaceutical research, the 8-sulfonyl isomer is primarily encountered as a regioisomeric
byproduct during the chlorosulfonation of 4-methylisoquinoline. Its separation and
characterization are critical control points in the CMC (Chemistry, Manufacturing, and Controls)
of isoquinoline-based therapeutics to ensure drug substance purity.

Physical Properties Matrix

Due to its status as a minor regioisomer, experimental bulk property data is sparse compared
to the 5-isomer. The values below synthesize available catalog data and predicted
physicochemical parameters based on structural analogs.
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Property Value | Description Notes
Distinct from 5-isomer (CAS
CAS Number 1337881-76-1
194032-16-1).[1]
Molecular Formula C10HsCINO2S
Molecular Weight 241.69 g/mol
) ) Analogous to other
Appearance Off-white to pale yellow solid ) o )
isoquinoline sulfonyl chlorides.
The 5-isomer melts at ~160°C.
] ] Not experimentally established  Isomers typically show
Melting Point ) ) ) )
in open literature depression or variance; expect
solid phase at RT.
Decomposes prior to boiling;
Boiling Point >300°C (Predicted) vacuum distillation required for
purification.
) ) High density due to sulfonyl
Density ~1.48 g/cm3 (Predicted) ] i
chloride moiety.
- Soluble in DCM, THF, EtOAc, Reacts violently with
Solubility

Acetonitrile

water/alcohols.

LogP (Predicted)

~2.1-25

Lipophilic prior to hydrolysis.

Structural Identification (Isomer Differentiation)

Distinguishing the 8-isomer from the 5-isomer is critical.

e 1H NMR: The aromatic region will show distinct coupling patterns. The 5-isomer typically

exhibits a specific splitting pattern for protons H6, H7, and H8. The 8-isomer will show a shift

in the H7/HG6 signals due to the deshielding effect of the sulfonyl group at the 8-position.

e HPLC/LCMS: The 8-isomer typically elutes after the 5-isomer on reverse-phase C18

columns due to slight differences in polarity and shape selectivity.
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Synthesis & Regiochemistry

The compound is generated via electrophilic aromatic substitution (chlorosulfonation).

Reaction Mechanism

When 4-methylisoquinoline is treated with chlorosulfonic acid (

), the sulfonyl group adds preferentially to the 5-position (kinetic product) due to the directing
effects of the nitrogen heterocycle and the methyl group. The 8-position is the secondary site of
attack, leading to the formation of the 8-sulfonyl chloride as a minor impurity (typically <5-10%
without optimization).

Visualization of Regioselectivity

The following diagram illustrates the divergent synthesis pathway and the hydrolysis
degradation risk.
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Caption: Divergent chlorosulfonation pathway showing the 8-isomer as a minor byproduct and
its degradation route.

Handling, Stability & Safety Protocols
Chemical Stability[3]

» Moisture Sensitivity: High. The sulfonyl chloride bond (
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) is highly electrophilic and hydrolyzes rapidly in the presence of water or atmospheric
moisture to form 4-methylisoquinoline-8-sulfonic acid and hydrochloric acid (

).

o Thermal Stability: Thermally labile. Store at 2—8°C (refrigerated) or -20°C for long-term
storage. Avoid heating above 50°C unless under strictly anhydrous reaction conditions.

Standard Operating Procedure (SOP) for Handling

e Environment: Handle only in a fume hood or glovebox.
e Solvents: Use only anhydrous solvents (DCM, THF) dried over molecular sieves.

¢ Quenching: If disposal is required, slowly add the solid to a stirred mixture of ice/water and
sodium bicarbonate (

) to neutralize the generated acid.

o PPE: Wear chemical-resistant gloves (nitrile/neoprene), safety goggles, and a lab coat. The
compound is corrosive and a lachrymator.

Experimental Application: Purification Strategy

Researchers attempting to isolate this specific isomer or remove it as an impurity should utilize
the following separation logic:

o Flash Chromatography:
o Stationary Phase: Silica Gel.

o Mobile Phase: Hexane/Ethyl Acetate gradient (start 90:10, ramp to 50:50). The sulfonyl
chlorides are less polar than the corresponding sulfonic acids.

e Recrystallization:

o The 5-isomer often crystallizes more readily from DCM/Hexane. The 8-isomer may remain
in the mother liquor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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